(2R)-2-(7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)propanoic acid

• IUPAC Name: (2R)-2-(7,7-difluoro-1-bicyclo[4.1.0]heptanyl)propanoic acid
• InChI: InChI=1S/C10H14F2O2/c1-6(8(13)14)9-5-3-2-4-7(9)10(9,11)12/h6-7H,2-5H2,1H3,(H,13,14)/t6-,7?,9?/m0/s1
• InChI Key: LAOPDFGPWPQMTH-PTNSZRNDSA-N
• Canonical SMILES: CC(C(=O)O)C12CCCCC1C2(F)F
• Isomeric SMILES: C[C@@H](C(=O)O)C12CCCCC1C2(F)F
• Molecular Formula: C10H14F2O2
• Molecular Weight: 204.21 g/mol

Description

(2R)-2-(7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)propanoic acid is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, pharmacology, and neuroscience. This compound belongs to a class of compounds known as bicyclic compounds, which possess unique structural and chemical properties that make them ideal candidates for drug discovery and development.

Mechanism of Action

The mechanism of action of (2R)-2-(7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)propanoic acid is not fully understood, but it is believed to work by modulating the activity of certain neurotransmitters in the brain. Specifically, it is thought to inhibit the activity of glutamate receptors, which are involved in the transmission of pain signals.
Biochemical and Physiological Effects:
Studies have shown that (2R)-2-(7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)propanoic acid has several biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models, and it has also been shown to have a neuroprotective effect in certain neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (2R)-2-(7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)propanoic acid in lab experiments is its potency and selectivity. It has been shown to exhibit high affinity and selectivity for certain glutamate receptors, making it a valuable tool for studying the role of these receptors in various physiological processes. However, one of the limitations of using this compound is its cost and availability, as it requires specialized equipment and reagents for synthesis.

Future Directions

There are several future directions for the study of (2R)-2-(7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)propanoic acid. One area of interest is its potential application in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. It has also been suggested that this compound may have applications in the field of drug addiction, as it has been shown to reduce drug-seeking behavior in animal models. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in other fields of scientific research.

Synthesis Methods

The synthesis of (2R)-2-(7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)propanoic acid involves a multi-step process that requires the use of specialized equipment and reagents. The initial step involves the preparation of the bicyclic ring system, which is achieved through a series of cycloaddition reactions. The resulting intermediate is then subjected to several chemical transformations, including hydrogenation, oxidation, and esterification, to yield the final product.

Scientific Research Applications

(2R)-2-(7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)propanoic acid has been extensively studied for its potential applications in various fields of scientific research. One of the main areas of interest is its application in medicinal chemistry, where it has been shown to exhibit potent analgesic and anti-inflammatory properties. This makes it a promising candidate for the development of new pain management drugs.